Cas no 1204304-98-2 (Methyl 2-bromo-5-fluoro-4-methylbenzoate)

• Product Name: Methyl 2-bromo-5-fluoro-4-methylbenzoate
• CAS No: 1204304-98-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD28739724
• CID: 4562862
• PubChem ID: 102594216
• Update Time: 2025-05-20

Methyl 2-bromo-5-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-fluoro-4-methylbenzoate
• AKOS025405517
• MFCD28739724
• AS-64597
• SY278719
• W16984
• Methyl2-bromo-5-fluoro-4-methylbenzoate
• DB-430804
• SCHEMBL21352107
• CS-0061800
• 1204304-98-2

• MDL： MFCD28739724
• Inchi： 1S/C9H8BrFO2/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key： JUAHBVLDMKKXIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=CC=1C(=O)OC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.9

Additional information on Methyl 2-bromo-5-fluoro-4-methylbenzoate

Methyl 2-bromo-5-fluoro-4-methylbenzoate (CAS No. 1204304-98-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-5-fluoro-4-methylbenzoate, identified by its CAS number 1204304-98-2, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its bromo and fluoro substituents, plays a crucial role in the development of various therapeutic agents. Its unique structural properties make it an invaluable building block for chemists and pharmacologists working on innovative drug formulations.

The significance of Methyl 2-bromo-5-fluoro-4-methylbenzoate lies in its ability to serve as a precursor for numerous bioactive molecules. The presence of both bromine and fluorine atoms enhances its reactivity, allowing for a wide range of chemical modifications. These modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of the final drug products. In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved metabolic stability and enhanced binding affinity to biological targets.

One of the most compelling applications of Methyl 2-bromo-5-fluoro-4-methylbenzoate is in the synthesis of antiviral and anticancer agents. The bromo group facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. These reactions are widely employed in the pharmaceutical industry to create novel heterocyclic compounds with potent therapeutic effects.

In the realm of oncology, researchers have leveraged the reactivity of Methyl 2-bromo-5-fluoro-4-methylbenzoate to develop small molecule inhibitors targeting specific oncogenic pathways. The fluoro substituent, in particular, has been shown to improve the bioavailability and selectivity of these inhibitors. For instance, recent studies have highlighted its role in synthesizing kinase inhibitors that exhibit high affinity for tyrosine kinases, which are critical drivers of cancer cell proliferation.

The compound's utility extends beyond antiviral and anticancer applications. It has also been explored in the development of antimicrobial agents, where its structural features contribute to enhanced activity against resistant bacterial strains. The ability to introduce fluorine atoms into drug molecules has been linked to improved antibacterial properties, making Methyl 2-bromo-5-fluoro-4-methylbenzoate a valuable asset in combating microbial infections.

Advances in synthetic methodologies have further expanded the potential uses of Methyl 2-bromo-5-fluoro-4-methylbenzoate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

The impact of fluorinated compounds on drug development cannot be overstated. The unique electronic properties of fluorine atoms influence both the physical chemistry and biological activity of molecules. This has led to a paradigm shift in medicinal chemistry, with an increasing number of drugs incorporating fluorine atoms to enhance their efficacy and safety profiles. Methyl 2-bromo-5-fluoro-4-methylbenzoate stands at the forefront of this trend, offering researchers a robust platform for designing next-generation therapeutics.

In conclusion, Methyl 2-bromo-5-fluoro-4-methylbenzoate (CAS No. 1204304-98-2) is a cornerstone compound in modern pharmaceutical synthesis. Its structural versatility and reactivity make it indispensable for developing a diverse array of therapeutic agents. As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like this one will only continue to grow. The ongoing advancements in synthetic chemistry ensure that Methyl 2-bromo-5-fluoro-4-methylbenzoate will remain a critical component in the quest for innovative drug solutions.